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Compound of Interest

Compound Name: 4-Phenylbenzaldehyde

Cat. No.: B031587 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the melting point of 4-
Phenylbenzaldehyde (also known as 4-biphenylcarboxaldehyde), a crucial physical property

for its application in research and development. This document outlines the experimentally

determined melting point from various sources, details the standardized experimental protocol

for its determination, and presents a logical workflow for purity assessment using this key

parameter.

Physicochemical Data: Melting Point of 4-
Phenylbenzaldehyde
The melting point of 4-Phenylbenzaldehyde is a critical parameter for its identification, purity

assessment, and handling in various synthetic and analytical procedures. A summary of

reported melting point values is presented below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b031587?utm_src=pdf-interest
https://www.benchchem.com/product/b031587?utm_src=pdf-body
https://www.benchchem.com/product/b031587?utm_src=pdf-body
https://www.benchchem.com/product/b031587?utm_src=pdf-body
https://www.benchchem.com/product/b031587?utm_src=pdf-body
https://www.benchchem.com/product/b031587?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b031587?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Source Reported Melting Point (°C)

TCI Chemicals[1] 57.0 - 60.0

Ataman Kimya[2] 57 - 59

Mitsubishi Gas Chemical Company, Inc.[3][4] 58

ChemicalBook[5] 57 - 59

Chem-Impex[6] 57 - 63

Benchchem[7] 57 - 61

ChemBK[8] 57 - 59

YangZhou ShuangDing Chem Co.,Ltd[9] 57 - 59

Stenutz[10] 59

The compiled data indicates a consensus melting point for 4-Phenylbenzaldehyde in the

range of 57-60 °C. A narrow melting point range is indicative of a high degree of purity for a

crystalline solid.[11]

Experimental Protocol: Melting Point Determination
The determination of the melting point of 4-Phenylbenzaldehyde is a standard procedure in

organic chemistry laboratories to ascertain its purity and confirm its identity.[12][13]

Apparatus:

Melting point apparatus (e.g., Mel-Temp or similar digital device)[11][14]

Capillary tubes (sealed at one end)[12]

Mortar and pestle

Spatula

Thermometer (calibrated)
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Procedure:

Sample Preparation: A small amount of 4-Phenylbenzaldehyde is placed in a clean, dry

mortar and finely powdered using a pestle. This ensures uniform heat transfer within the

sample.

Capillary Tube Loading: The open end of a capillary tube is pressed into the powdered

sample. The tube is then inverted and gently tapped on a hard surface to pack the solid into

the sealed end. A sample height of 1-2 mm is optimal.[12][15]

Apparatus Setup: The loaded capillary tube is placed into the heating block of the melting

point apparatus. The thermometer is positioned to ensure its bulb is level with the sample.

[11]

Approximate Melting Point Determination: A rapid heating rate (approximately 10-20 °C per

minute) is initially used to determine an approximate melting range.[13]

Accurate Melting Point Determination: The apparatus is allowed to cool. A fresh sample is

prepared and the heating process is repeated with a much slower heating rate

(approximately 2 °C per minute) starting from a temperature about 10-15 °C below the

approximate melting point.[13]

Observation and Recording: The temperature at which the first drop of liquid appears is

recorded as the beginning of the melting range. The temperature at which the entire solid

has transformed into a clear liquid is recorded as the end of the melting range.[11][14] A pure

substance will typically exhibit a sharp melting range of 0.5-1.0 °C.[11]

Logical Workflow for Purity Assessment
The melting point is a fundamental criterion for assessing the purity of 4-Phenylbenzaldehyde.

The following diagram illustrates the logical workflow for utilizing melting point determination in

purity analysis.
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Workflow for Purity Assessment of 4-Phenylbenzaldehyde

Obtain 4-Phenylbenzaldehyde Sample

Determine Melting Point Range
(Initial Rapid Heating)

Determine Precise Melting Point Range
(Slow Heating)

Compare with Literature Value
(57-60 °C)

Melting Range is Sharp
(e.g., < 2 °C) and within

Literature Range?

High Purity Confirmed

Yes

Impurity Suspected

No

Further Purification Required
(e.g., Recrystallization)

Click to download full resolution via product page

Caption: Purity assessment workflow for 4-Phenylbenzaldehyde.
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This comprehensive guide provides the essential technical information regarding the melting

point of 4-Phenylbenzaldehyde, empowering researchers and professionals in their scientific

endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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